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Compound of Interest

Compound Name: Carbobenzoxyglycyl-L-proline

Cat. No.: B8016310

Get Quote

Carbobenzoxyglycyl-L-proline, commonly abbreviated as Z-Gly-Pro-OH (CAS No. 1160-54-

9), is a dipeptide derivative that holds significant value in the realms of biochemistry, peptide

chemistry, and pharmaceutical sciences.[1][2] Its structure consists of a glycine residue linked

to an L-proline residue, with the N-terminus of glycine protected by a carbobenzoxy (Z or Cbz)

group. This seemingly simple modification is, in fact, a strategic chemical choice that imparts

crucial properties to the molecule, making it an indispensable tool for scientific advancement.

The presence of the Z-group, a phenylmethoxycarbonyl moiety, serves as a robust protecting

group for the amino function. This protection prevents unwanted side reactions during peptide

synthesis, allowing for the specific and controlled elongation of peptide chains.[1] Beyond this

primary role, the Z-group enhances the compound's stability and influences its solubility,

rendering it highly suitable for various applications in both research and drug formulation.[1]

This guide provides a comprehensive overview of Z-Gly-Pro-OH, delving into its

physicochemical properties, synthesis, diverse applications, and the biological significance of

its core Gly-Pro motif.
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Understanding the fundamental properties of Z-Gly-Pro-OH is essential for its effective

application. The molecule is typically a white to light-yellow crystalline solid or powder.[1][2] Its

key characteristics are summarized below.

Molecular Structure
The structure combines the flexible glycine amino acid with the conformationally restricted L-

proline, linked via a peptide bond. The N-terminus is capped by the aromatic carbobenzoxy

group.
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Reactants:
1. Z-Glycine (Z-Gly-OH)

2. L-Proline
3. Coupling Agent (e.g., DCC/EDC)

4. Solvent (e.g., DCM/DMF)

Coupling Reaction
(Formation of Peptide Bond)

Mix at 0°C, then warm to RT

Aqueous Workup
(Removal of water-soluble byproducts)

Reaction completion

Purification
(Crystallization from suitable solvent system, e.g., Ethyl Acetate/Hexane)

Crude product

Quality Control Analysis
(TLC, HPLC, NMR, MS)

Purified solid

Final Product:
Z-Gly-Pro-OH

(Purity ≥ 95-99%)

Passes specification

Click to download full resolution via product page

Caption: General workflow for the synthesis of Z-Gly-Pro-OH.

Experimental Protocol: HPLC Purity Analysis
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Trustworthiness in research requires verifiable purity. High-Performance Liquid

Chromatography (HPLC) is a standard method for assessing the purity of Z-Gly-Pro-OH.

Objective: To determine the purity of a synthesized batch of Z-Gly-Pro-OH.

Instrumentation & Reagents:

HPLC system with a UV detector

C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm)

Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in Water

Mobile Phase B: 0.1% Trifluoroacetic Acid (TFA) in Acetonitrile

Z-Gly-Pro-OH sample

Volumetric flasks and pipettes

Procedure:

Sample Preparation: Accurately weigh ~1 mg of Z-Gly-Pro-OH and dissolve it in 1 mL of a

50:50 mixture of Mobile Phase A and B to create a 1 mg/mL stock solution.

Chromatographic Conditions:

Column: C18 reverse-phase

Flow Rate: 1.0 mL/min

Injection Volume: 10 µL

Detection Wavelength: 254 nm (for the aromatic Z-group)

Column Temperature: 25 °C

Gradient Elution:

0-5 min: 95% A, 5% B
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5-25 min: Linear gradient to 5% A, 95% B

25-30 min: Hold at 5% A, 95% B

30-35 min: Return to 95% A, 5% B (re-equilibration)

Analysis: Inject the sample and record the chromatogram. The purity is calculated based on

the area percentage of the main peak relative to the total area of all peaks detected.

Applications in Scientific Research and Drug
Development
Z-Gly-Pro-OH is not merely a chemical intermediate but a versatile tool with broad applications.

Peptide Synthesis: Its primary application is as a dipeptide building block. [1]The Z-group

provides stable N-terminal protection that is orthogonal to many other protecting groups used

for amino acid side chains. It is readily removed under mild conditions via catalytic

hydrogenolysis (H₂/Pd-C), a method that does not affect most other functional groups, thus

ensuring the integrity of the target peptide. This makes it invaluable in the solution-phase

synthesis of complex bioactive peptides.

Biochemical Research: The Gly-Pro sequence is a recognition motif for certain proteases,

particularly collagenases. [3]Z-Gly-Pro-OH and its derivatives can be used as simple

substrates to study the kinetics and inhibition of these enzymes. [3]For example, fluorogenic

or chromogenic groups can be attached to the C-terminus to create assays for high-

throughput screening of potential enzyme inhibitors. A related compound, Z-Gly-Pro-AMC, is

a well-known fluorogenic substrate for enzymes like Fibroblast Activation Protein (FAP). [4]

Pharmaceutical & Cosmetic Development: The compound serves as a precursor in the

synthesis of peptide-based drugs. [1]The inherent properties of the Gly-Pro motif, particularly

the conformational rigidity imparted by proline, are exploited by drug developers to design

peptides with improved stability, receptor binding affinity, and bioavailability. [1]Proline and its

analogues are crucial in tuning the physicochemical properties of peptide drugs. [5][6]There

is also mention of its use in cosmetic applications for potential anti-aging properties, likely

related to its connection with collagen synthesis. [1]
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The Biological Significance of the Gly-Pro Motif
The utility of Z-Gly-Pro-OH is deeply rooted in the fundamental biological importance of the

glycine-proline sequence.

The Cornerstone of Collagen
Collagen, the most abundant protein in mammals, is characterized by its unique triple-helix

structure. This structure is only possible due to a repeating amino acid sequence, most

commonly Gly-X-Y, where X is often proline and Y is often hydroxyproline (a post-translationally

modified proline). [7]

Glycine's Role: As the smallest amino acid, glycine is the only one that can fit into the

crowded central axis of the triple helix.

Proline's Role: The rigid, cyclic structure of proline residues restricts the conformation of the

polypeptide chain, introducing sharp twists that are essential for the formation and stability of

the helix. [7][8] Therefore, studying dipeptides like Gly-Pro is central to understanding

collagen biosynthesis, stability, and degradation—processes critical in wound healing, tissue

engineering, and diseases like fibrosis. [7][9]

Proline Metabolism in Health and Disease
Proline is not just a structural component; it is a key player in cellular metabolism. It is involved

in redox balance, cell signaling, and providing energy, particularly in rapidly proliferating cells

like stem cells and cancer cells. [10][11]The study of proline metabolism and transport has

even opened new avenues for developing antiparasitic drugs, as some pathogens like

Trypanosoma cruzi are highly dependent on proline uptake. [12]Research involving proline-

containing molecules like Z-Gly-Pro-OH can, therefore, contribute to these broader fields of

study.

Safety, Handling, and Storage
As a laboratory chemical, Z-Gly-Pro-OH requires appropriate handling to ensure user safety.

Hazard Identification: According to aggregated GHS data, the compound may cause skin

and eye irritation and may cause respiratory irritation. [13][14]It is classified as a non-
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hazardous substance for transport. [15]* Handling Recommendations: Standard laboratory

practices should be followed, including the use of personal protective equipment (PPE) such

as safety glasses, gloves, and a lab coat. Handling should occur in a well-ventilated area.

Storage: The compound is stable under normal conditions. [16][17]For long-term stability and

to prevent degradation, it should be stored in a tightly sealed container in a dry environment

at refrigerated temperatures (0-8 °C). [1][13]Some suppliers recommend storage at -20°C for

maximum shelf life. [15]

Conclusion
Carbobenzoxyglycyl-L-proline is a cornerstone reagent for scientists working in peptide

chemistry and drug discovery. Its value extends far beyond its role as a simple protected

dipeptide. The strategic choice of the carbobenzoxy protecting group provides the stability and

reactivity control essential for complex peptide synthesis. Furthermore, its core Gly-Pro

structure makes it a relevant tool for investigating fundamental biological processes, from

collagen dynamics to enzyme activity. For researchers and drug development professionals, a

thorough understanding of the properties and applications of Z-Gly-Pro-OH is key to leveraging

its full potential in building the next generation of therapeutics and advancing our knowledge of

biochemical systems.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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